Cas no 1698443-87-6 (methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1698443-87-6
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 6075329
• PubChem ID: 107344438
• Update Time: 2025-07-23

methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate
• 1698443-87-6
• EN300-1105747

• Inchi： 1S/C9H13N3O2/c1-14-9(13)8-7(10)5-12(11-8)4-6-2-3-6/h5-6H,2-4,10H2,1H3
• InChI Key： CAVSFJKQRKAUFQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(=CN(CC2CC2)N=1)N)=O

Computed Properties

• Exact Mass: 195.100776666g/mol
• Monoisotopic Mass: 195.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate (CAS: 1698443-87-6)

Methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate (CAS: 1698443-87-6) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropylmethyl and carboxylate functional groups, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for therapeutic interventions.

The synthesis of methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate has been optimized to achieve high yields and purity, as reported in several recent publications. Key synthetic routes involve the cyclization of appropriate precursors under controlled conditions, followed by functional group modifications. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements have facilitated further biological evaluations.

In terms of biological activity, methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate has demonstrated notable interactions with various enzymatic targets. Preliminary in vitro studies indicate its potential as an inhibitor of specific kinases involved in inflammatory and oncogenic pathways. For instance, recent research has highlighted its ability to modulate the activity of protein kinases such as JAK2 and EGFR, which are critical in the pathogenesis of diseases like cancer and autoimmune disorders. These findings suggest that the compound could serve as a scaffold for the development of novel kinase inhibitors.

Mechanistic studies have further elucidated the binding interactions of methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate with its target proteins. Molecular docking and dynamics simulations have revealed that the compound binds to the ATP-binding site of kinases, thereby disrupting their catalytic activity. These insights have been corroborated by X-ray crystallography data, providing a structural basis for its inhibitory effects. Such detailed mechanistic understanding is crucial for the rational design of derivatives with enhanced potency and selectivity.

Beyond its kinase inhibitory properties, methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate has also been investigated for its potential in other therapeutic areas. Recent studies have explored its role as an antimicrobial agent, with promising results against bacterial and fungal pathogens. Additionally, its metabolic stability and pharmacokinetic profile have been evaluated in preclinical models, laying the groundwork for future in vivo studies. These multifaceted investigations underscore the compound's versatility and therapeutic potential.

In conclusion, methyl 4-amino-1-(cyclopropylmethyl)-1H-pyrazole-3-carboxylate (CAS: 1698443-87-6) represents a compelling subject of research in chemical biology and medicinal chemistry. Its synthetic accessibility, diverse biological activities, and well-characterized mechanism of action make it a valuable candidate for further drug development. Ongoing studies are expected to explore its clinical applications, potentially leading to the discovery of new therapeutics for a range of diseases. Researchers in the field are encouraged to build upon these findings to unlock the full potential of this promising compound.